Cas no 53868-39-6 (2-(3,4-DICHLOROPHENYL)MALONDIALDEHYDE)

• Product Name: 2-(3,4-DICHLOROPHENYL)MALONDIALDEHYDE
• CAS No: 53868-39-6
• MF: C₉H₆Cl₂O₂
• MW: 217.0487408638
• MDL: MFCD02261891
• CID: 939278
• PubChem ID: 4342799
• Update Time: 2025-07-18

2-(3,4-DICHLOROPHENYL)MALONDIALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DICHLOROPHENYL)MALONDIALDEHYDE
• 2-(3,4-DICHLORPHENYL) MALONDIALDEHYDE
• (3,4-Dichlorophenyl)propanedial
• 53868-39-6
• DTXSID401005316
• ZIB93629
• CS-0364451
• AKOS022345346
• 849936-29-4
• 2-(3,4-dichlorophenyl)propanedial
• SCHEMBL2550930
• 2-(3,4-Dichlorophenyl)malonaldehyde
• MFCD02261891

• MDL： MFCD02261891
• Inchi： 1S/C9H6Cl2O2/c10-8-2-1-6(3-9(8)11)7(4-12)5-13/h1-5,7H
• InChI Key： FFKPYMPSYNYNAX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C=O)C=O)Cl

Computed Properties

• Exact Mass: 215.97400
• Monoisotopic Mass: 215.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Melting Point: 167-170
• PSA: 34.14000
• LogP: 2.47480

2-(3,4-DICHLOROPHENYL)MALONDIALDEHYDE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(3,4-DICHLOROPHENYL)MALONDIALDEHYDE

Recent Advances in the Study of 2-(3,4-Dichlorophenyl)Malondialdehyde (CAS: 53868-39-6) in Chemical Biology and Pharmaceutical Research

2-(3,4-Dichlorophenyl)malondialdehyde (CAS: 53868-39-6) is a chemically significant compound that has garnered attention in recent years due to its potential applications in pharmaceutical and chemical biology research. This compound, characterized by its malondialdehyde core substituted with a 3,4-dichlorophenyl group, has been investigated for its reactivity, biological activity, and utility as an intermediate in synthetic chemistry. Recent studies have explored its role in the development of novel therapeutic agents and its interactions with biological macromolecules, providing valuable insights into its mechanism of action and potential applications.

A key area of research involving 2-(3,4-dichlorophenyl)malondialdehyde focuses on its reactivity as a Michael acceptor, which makes it a valuable building block in organic synthesis. Recent publications have highlighted its use in the synthesis of heterocyclic compounds, which are often pivotal in drug discovery. For example, studies have demonstrated its efficacy in forming pyrazole and pyrimidine derivatives, which are known for their diverse pharmacological activities. The compound's ability to undergo condensation reactions with various nucleophiles has been leveraged to create libraries of bioactive molecules, some of which exhibit promising antimicrobial and anti-inflammatory properties.

In addition to its synthetic utility, 2-(3,4-dichlorophenyl)malondialdehyde has been studied for its potential biological effects. Research has indicated that this compound may interact with cellular thiols, such as glutathione, leading to oxidative stress and modulation of redox-sensitive pathways. These findings have sparked interest in its role as a probe for studying oxidative stress-related diseases, including neurodegenerative disorders and cancer. Recent in vitro studies have shown that derivatives of this compound can induce apoptosis in cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Another notable advancement is the investigation of 2-(3,4-dichlorophenyl)malondialdehyde's role in the formation of advanced glycation end-products (AGEs). AGEs are implicated in the pathogenesis of diabetes and aging-related diseases. Recent studies have explored the compound's ability to modify proteins and peptides, contributing to the understanding of AGE formation mechanisms. This research has implications for the development of inhibitors targeting AGE-related pathways, which could lead to novel therapeutic strategies for metabolic diseases.

Despite these promising findings, challenges remain in the practical application of 2-(3,4-dichlorophenyl)malondialdehyde. Issues such as its stability, solubility, and potential toxicity need to be addressed to fully harness its potential. Recent efforts have focused on optimizing its chemical properties through structural modifications and formulation strategies. For instance, encapsulation in nanocarriers has been explored to enhance its delivery and reduce off-target effects, paving the way for more effective therapeutic applications.

In conclusion, 2-(3,4-dichlorophenyl)malondialdehyde (CAS: 53868-39-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule underscores its significance in drug discovery and mechanistic studies. Ongoing research aims to further elucidate its properties and expand its applications, offering exciting opportunities for innovation in the field. Future studies will likely focus on refining its derivatives and exploring its potential in targeted therapies, positioning it as a valuable tool in the quest for novel medical interventions.